Safety Operating Guide

Check Availability & Pricing

BENCHE

Personal protective equipment for handling
Picrasidine |

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Picrasidine |

L  Get Quote

Cat. No.: B010304

Essential Safety and Handling Guide for Picrasidine
I

This guide provides crucial safety protocols and logistical information for researchers,
scientists, and drug development professionals handling Picrasidine I. The following
procedures are designed to ensure the safe handling, storage, and disposal of this compound,
minimizing risks and ensuring a secure laboratory environment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Picrasidine | is presented below.
This information is essential for understanding its behavior and potential hazards.

Property Value
Molecular Formula C14H12N202
Molecular Weight 240.26 g/mol
Appearance Powder

Storage Temperature

-20°C (powder) or -80°C (in solvent)[1]

Solubility

Soluble in Chloroform, Dichloromethane, Ethyl
Acetate, DMSO, Acetone[2]
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Note: The safety information is based on a Safety Data Sheet for a closely related compound,
and the physical properties are for Picrasidine 1.

Personal Protective Equipment (PPE) and Safe
Handling

Adherence to proper personal protective equipment protocols is mandatory when handling
Picrasidine I to prevent exposure. The required PPE and handling procedures are outlined
below.

Required Personal Protective Equipment
o Eye Protection: Safety goggles with side-shields are required to protect against splashes.[1]
[3]

» Hand Protection: Chemical-resistant protective gloves must be worn.[1][3]

+ Body Protection: An impervious lab coat or protective suit is necessary to prevent skin
contact.[1][3]

» Respiratory Protection: A suitable respirator should be used, especially when handling the
powder form, to avoid inhalation.[1]

Standard Operating Procedure for Handling

o Preparation: Work in a well-ventilated area, preferably within a chemical fume hood.[1]
Ensure that a safety shower and eyewash station are readily accessible.[1]

» Handling: Avoid direct contact with the skin, eyes, and clothing.[1] Do not inhale dust or
aerosols.[1] When using the product, do not eat, drink, or smoke.[1][4]

o Storage: Keep the container tightly sealed in a cool, well-ventilated area.[1] Store away from
direct sunlight and sources of ignition.[1] Recommended storage is at -20°C for the powder
form or -80°C when in solvent.[1]
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Picrasidine | Handling Workflow
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Safe handling workflow for Picrasidine I.

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving Picrasidine
I.

First Aid Measures

o Eye Contact: Immediately flush eyes with large amounts of water after removing any contact
lenses.[1] Seek prompt medical attention.[1]

o Skin Contact: Thoroughly rinse the affected skin with plenty of water.[1] Remove
contaminated clothing and shoes and consult a physician.[1]

 Inhalation: Move the individual to fresh air immediately.[1] If breathing is difficult, administer
cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth resuscitation.[1]

 Ingestion: Wash out the mouth with water.[1] Do not induce vomiting and seek immediate
medical attention.[1]

Spill and Leak Response

In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[1]
Use full personal protective equipment.[1] Prevent the spill from entering drains or water
courses.[1] Absorb the spill with an inert, liquid-binding material such as diatomite.[1]
Decontaminate surfaces and equipment by scrubbing with alcohol.[1]
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Emergency Spill Response
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Emergency response flowchart for a Picrasidine | spill.
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Disposal Plan

Proper disposal of Picrasidine | and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Disposal Protocol

All waste containing Picrasidine | must be treated as hazardous. Dispose of the substance
and any contaminated materials in accordance with all applicable federal, state, and local
regulations.[1] Do not allow the product to enter drains, water courses, or the soil.[1]

Waste Disposal Decision Tree
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Decision-making diagram for Picrasidine | waste segregation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Picrasidine
[]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010304#personal-protective-equipment-for-handling-
picrasidine-i]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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